Cas no 87148-00-3 (2-Nonanone, 4-ethyl-)
2-Nonanone, 4-ethyl- structure
Product Name:2-Nonanone, 4-ethyl-
CAS No:87148-00-3
MF:C11H22O
MW:170.291783809662
CID:1864741
PubChem ID:15307593
Update Time:2025-04-21
2-Nonanone, 4-ethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Nonanone, 4-ethyl-
- 4-ethylnonan-2-one
- 87148-00-3
- DTXCID20521989
- DTXSID70571217
- FWXVWEDNHIKYME-UHFFFAOYSA-N
- SCHEMBL12208185
-
- Inchi： 1S/C11H22O/c1-4-6-7-8-11(5-2)9-10(3)12/h11H,4-9H2,1-3H3
- InChI Key： FWXVWEDNHIKYME-UHFFFAOYSA-N
- SMILES： O=C(C)CC(CC)CCCCC
Computed Properties
- Exact Mass: 170.167065321g/mol
- Monoisotopic Mass: 170.167065321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 7
- Complexity: 118
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 17.1Ų
2-Nonanone, 4-ethyl- Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
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